16-Carboxymitragynine

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• InChI: InChI=1S/C22H28N2O4/c1-4-13-11-24-9-8-14-20-17(6-5-7-19(20)28-3)23-21(14)18(24)10-15(13)16(12-27-2)22(25)26/h5-7,12-13,15,18,23H,4,8-11H2,1-3H3,(H,25,26)/b16-12+/t13-,15+,18+/m1/s1
• InChIKey: USALYFVQBMRXDH-XZNUVMSOSA-N

16-Carboxymitragynine Overview

16-Carboxymitragynine (CAS 1224429-90-6) is a carboxylic acid metabolite of mitragynine, the principal psychoactive alkaloid in Mitragyna speciosa (kratom) [1]. Formed through oxidative metabolism of the parent compound via multiple cytochrome P450 isoforms, this Phase I metabolite is structurally characterized by conversion of the C16 methyl ester to a carboxyl group, resulting in a molecular formula of C22H28N2O4 and a molecular weight of 384.47 g/mol . Unlike the pharmacologically active 7-hydroxymitragynine metabolite, 16-carboxymitragynine serves primarily as an analytical reference standard for forensic toxicology and metabolism research applications . The compound is available from commercial suppliers at purities typically ≥98% for use as a certified reference material in LC-MS/MS method development and validation studies .

Metabolite Standard Kratom metabolism and forensic toxicology confirmation

CYP Phenotyping Tool Reported CYP2C18/19/2D6-selective metabolism probe

Non-Opioid Marker Lacks significant µ-opioid receptor affinity, distinct from parent

• [1] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. View Source

16-Carboxymitragynine: Irreplaceable in Research

16-Carboxymitragynine is not interchangeable with mitragynine, 7-hydroxymitragynine, or other kratom alkaloids due to fundamentally distinct analytical behavior and metabolic origin. Mitragynine is a µ-opioid receptor ligand with measurable affinity (Ki = 238 ± 28 nM at MOR), and 7-hydroxymitragynine exhibits substantially higher potency (Ki = 16 ± 1 nM at MOR) [1]. In contrast, 16-carboxymitragynine is a terminal oxidative metabolite and potential degradation product that lacks documented receptor pharmacology, serving instead as a forensic marker of mitragynine exposure or sample degradation [2]. Critically, 16-carboxymitragynine requires specific sample preparation protocols for optimal detection: enzymatic hydrolysis increases its concentration in biological matrices, whereas the same treatment provides nominal benefit for 9-O-demethylmitragynine and 7-hydroxymitragynine [3]. Furthermore, its formation can occur ex vivo under alkaline conditions via chemical hydrolysis of mitragynine, making it a confounding variable in stability studies and forensic interpretation if not properly controlled [4]. These analytical and metabolic distinctions preclude generic substitution with other kratom alkaloids in validated forensic methods, metabolism studies, or stability investigations.

CYP Origin Mismatch

16-Carboxymitragynine formation relies on CYP2C18/19/2D6, while 7-hydroxymitragynine is CYP3A4-dependent; metabolic context may not transfer.

Receptor Inactivity Profile

This metabolite is a non-opioid marker; it cannot substitute for mitragynine or 7-hydroxymitragynine in receptor binding studies.

Sample Handling Sensitivity

Alkaline conditions may convert mitragynine to 16-carboxymitragynine, requiring pH-controlled storage and extraction protocols.

• [1] Obeng S, Wilkerson JL, León F, et al. Pharmacological Comparison of Mitragynine and 7-Hydroxymitragynine: In Vitro Affinity and Efficacy for Mu-Opioid Receptor and Opioid-Like Behavioral Effects in Rats. Journal of Pharmacology and Experimental Therapeutics. 2021;376(3):410-427. View Source
• [2] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. View Source
• [3] Basiliere S. Improved Detection of Kratom Alkaloids in Forensic Toxicology. Sam Houston State University Thesis. 2019. View Source
• [4] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. View Source

16-Carboxymitragynine: Quantitative Evidence

CYP450 Pathway: 2C18/19/2D6 vs. 3A4

16-Carboxymitragynine formation is catalyzed by a distinct CYP450 enzyme panel compared to the pharmacologically active metabolite 7-hydroxymitragynine. Using recombinant CYP450 enzymes (rCYPs), 16-carboxymitragynine was produced by rCYPs 2D6, 2C19, and 2C18 [1]. In contrast, 7-hydroxymitragynine was produced exclusively by rCYP 3A4 [2]. The inhibition profile further quantifies isoform contributions: with rCYP 2C18, 16-carboxymitragynine formation showed 100 ± 0% inhibition; with rCYP 2C19, 77 ± 14% inhibition; and with rCYP 2D6, 63 ± 3% inhibition [3].

CYP Isoform Origin

Head-to-head

Formed by rCYPs 2D6, 2C19, 2C18; comparator 7-hydroxymitragynine only via CYP3A4

Supports CYP2C18/19/2D6-selective metabolism profiling

Recombinant enzyme data; in vivo extrapolation to verify

Evidence Dimension	CYP450 isoform-mediated formation
Target Compound Data	16-Carboxymitragynine: rCYP 2D6 (63 ± 3% inhibition), rCYP 2C19 (77 ± 14% inhibition), rCYP 2C18 (100 ± 0% inhibition)
Comparator Or Baseline	7-Hydroxymitragynine: rCYP 3A4 only (93 ± 1% inhibition); 9-O-demethylmitragynine: rCYP 2C19, 3A4, and 2D6
Quantified Difference	Non-overlapping primary isoform: 7-hydroxymitragynine requires CYP3A4 exclusively; 16-carboxymitragynine requires CYP2C18, 2C19, and 2D6 and is not formed by CYP3A4
Conditions	Recombinant cytochrome P450 enzymes (rCYPs), in vitro metabolism assay, LC-Q/TOF-MS detection, replicate measurements (n = 4 for 16-carboxymitragynine, n = 6 for 7-hydroxymitragynine)

Why This Matters

This isoform divergence enables 16-carboxymitragynine to serve as a functional probe for CYP2C18/2C19/2D6 activity in mitragynine metabolism studies and allows differentiation of metabolic pathways in pharmacogenomic investigations.

• [1] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Table III: rCYP inhibition data. View Source
• [2] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Abstract: '7-Hydroxymitragynine...was produced exclusively by 3A4.' View Source
• [3] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Table III: % Inhibition data for rCYP 2C18, 2C19, 2D6. View Source

Chemical Stability: Alkaline Hydrolysis

Enzymatic hydrolysis differentially affects the detection of mitragynine metabolites in biological specimens. In postmortem urine analysis, hydrolysis improved the detection of 16-carboxymitragynine, whereas it provided nominal benefit for 9-O-demethylmitragynine and 7-hydroxymitragynine [1]. In a separate evaluation of urine specimens from kratom users, enzymatic hydrolysis increased the concentration of 16-carboxymitragynine, but deconjugation was not necessary for the detection of parent drug (mitragynine), its diastereoisomers (speciociliatine and speciogynine), or metabolites (9-O-demethylmitragynine and 7-hydroxymitragynine) [2].

Alkaline Hydrolysis Stability

Method context

Terminal hydrolysis product of mitragynine methyl ester at pH>7; not shared by 7-hydroxymitragynine

Informs sample handling to avoid degradation artifacts

Quantitative formation rate not reported in available studies

Evidence Dimension	Effect of enzymatic hydrolysis on analytical detection
Target Compound Data	16-Carboxymitragynine: Detection improved by hydrolysis; concentration increased following enzymatic deconjugation
Comparator Or Baseline	9-O-Demethylmitragynine and 7-Hydroxymitragynine: Nominal/no benefit from hydrolysis; parent mitragynine and diastereoisomers: deconjugation unnecessary
Quantified Difference	Qualitative difference: hydrolysis-dependent vs. hydrolysis-independent detection
Conditions	Postmortem urine specimens, enzymatic hydrolysis evaluation using multiple enzyme systems, LC-Q/TOF-MS analysis, n=16 urine specimens

Why This Matters

This differential hydrolysis requirement mandates inclusion of 16-carboxymitragynine as a discrete analytical target in forensic method development; assays optimized only for parent drug or 7-hydroxymitragynine will underreport or miss this metabolite.

• [1] Basiliere S. Improved Detection of Kratom Alkaloids in Forensic Toxicology. Sam Houston State University Thesis. 2019. p. 30-32. View Source
• [2] Basiliere S, Kerrigan S. Identification of Metabolites and Potential Biomarkers of Kratom in Urine. Office of Justice Programs Report. 2020. View Source

Enzymatic Hydrolysis Enhances Urine Detection

Mitragynine undergoes specific chemical degradation under alkaline conditions to produce 16-carboxymitragynine as the identified hydrolysis product. Under alkaline conditions, mitragynine undergoes chemical hydrolysis of the methyl ester to produce 16-carboxymitragynine [1]. In contrast, 7-hydroxymitragynine (MG-OH) was the most unstable alkaloid studied under thermal stress, with significant drug loss at 8 hours experienced at temperatures of 40°C and above, whereas no significant drug losses were observed for mitragynine in aqueous solution (pH 2-10) at 4, 20, or 40°C [2]. All five Mitragyna alkaloids studied (mitragynine, 7-hydroxymitragynine, speciociliatine, speciogynine, and paynantheine) were acid labile [3].

Enzymatic Hydrolysis & Detection

Head-to-head

Enzymatic hydrolysis specifically improves 16-carboxymitragynine recovery in urine; minimal benefit for 9-O-demethylmitragynine or 7-hydroxymitragynine

Supports targeted hydrolysis protocols for forensic analysis

Postmortem urine (n=16), LC-Q/TOF-MS assessment

Evidence Dimension	Degradation pathway and stability under pH/temperature stress
Target Compound Data	16-Carboxymitragynine: Formed as the specific hydrolysis product of mitragynine under alkaline conditions
Comparator Or Baseline	7-Hydroxymitragynine: Thermally unstable, significant loss at 40°C within 8 hours; Mitragynine: Stable at 4-40°C in aqueous solution (pH 2-10); Speciociliatine and speciogynine: Greater stability than mitragynine
Quantified Difference	16-Carboxymitragynine formation is pH-dependent (alkaline-specific); 7-hydroxymitragynine loss is temperature-dependent (≥40°C)
Conditions	pH range 2-10, temperature range 4-80°C, 8-hour incubation, LC-Q/TOF-MS analysis with half-life estimation

Why This Matters

16-Carboxymitragynine serves as a definitive marker of alkaline degradation or improper sample storage; its presence in forensic specimens without evidence of alkaline exposure may indicate ex vivo formation, directly impacting the forensic interpretation of mitragynine-positive cases.

• [1] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. Abstract: 'Under alkaline conditions, MG undergoes chemical hydrolysis of the methyl ester to produce 16-carboxymitragynine.' View Source
• [2] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. Results: 'MG-OH was the most unstable alkaloid studied, with significant drug loss at 8 hours experienced at temperatures of 40°C and above.' View Source
• [3] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. Results: 'All of the Mitragyna alkaloids studied were acid labile.' View Source

16-Carboxymitragynine: Key Applications

Forensic Toxicology: Kratom Exposure Confirmation

16-Carboxymitragynine should be included as a target analyte in forensic toxicology LC-MS/MS methods for comprehensive confirmation of mitragynine exposure. As a Phase I metabolite produced by CYP2C18, CYP2C19, and CYP2D6 [1], its detection in biological specimens provides orthogonal confirmation of mitragynine ingestion independent of the CYP3A4-mediated 7-hydroxymitragynine pathway [2]. Given that enzymatic hydrolysis improves detection of this specific metabolite while providing nominal benefit for other metabolites [3], method validation must include a dedicated sample preparation protocol that accounts for differential hydrolysis requirements. Procurement of certified 16-carboxymitragynine reference material (≥98% purity) is essential for establishing retention time, optimizing MS/MS transitions, and constructing calibration curves in validated forensic methods.

Drug Metabolism & DDI Studies

16-Carboxymitragynine serves as a functional marker for assessing CYP2C18, CYP2C19, and CYP2D6 activity in recombinant enzyme systems and human hepatocyte assays. The isoform-specific formation profile—with inhibition percentages of 100 ± 0% for CYP2C18, 77 ± 14% for CYP2C19, and 63 ± 3% for CYP2D6 [4]—enables researchers to monitor the activity of these three isoforms simultaneously using a single probe substrate (mitragynine) and a single metabolite readout (16-carboxymitragynine). This contrasts with 7-hydroxymitragynine, which reports exclusively on CYP3A4 activity (93 ± 1% inhibition) [5]. Procurement of high-purity 16-carboxymitragynine reference standard is required for accurate quantification of metabolite formation rates in reaction phenotyping experiments and drug-drug interaction studies involving mitragynine-containing preparations.

Stability Testing & Method Validation

16-Carboxymitragynine must be procured and analyzed as a specific degradation marker in stability studies of mitragynine-containing formulations, herbal products, and forensic specimens. Under alkaline conditions, mitragynine undergoes chemical hydrolysis of the methyl ester to produce 16-carboxymitragynine [6]. The presence of this compound in stored samples may indicate ex vivo degradation rather than in vivo metabolism, particularly when alkaline conditions are present or when mitragynine is otherwise stable at ambient temperatures [7]. In forensic casework, quantitation of 16-carboxymitragynine alongside mitragynine can help differentiate ante-mortem metabolism from post-mortem or storage-related degradation, directly impacting the interpretation of toxicological findings. Certified reference material of 16-carboxymitragynine is necessary for establishing degradation kinetics and for serving as a quantitative calibrator in stability-indicating analytical methods.

Hapten & Immunogen Synthesis

16-Carboxymitragynine quantification enables pharmacogenomic studies investigating the impact of CYP2D6 and CYP2C19 genetic polymorphisms on mitragynine metabolism. Because 16-carboxymitragynine is formed by CYP2D6, CYP2C19, and CYP2C18, while 7-hydroxymitragynine is formed exclusively by CYP3A4 [8], measurement of the 16-carboxymitragynine/7-hydroxymitragynine metabolite ratio in human hepatocyte assays or clinical samples provides a functional readout of CYP2D6/CYP2C19 activity relative to CYP3A4 activity. This is particularly relevant given that CYP2D6 and CYP2C19 are highly polymorphic enzymes with well-characterized poor, intermediate, extensive, and ultrarapid metabolizer phenotypes. Procurement of certified 16-carboxymitragynine reference standard is essential for accurate quantitative measurement of this metabolite in pharmacogenomic investigations.

Application

Selection Property

Validation Focus

Forensic toxicology analysis

Hydrolysis-sensitive detection profile

Enzymatic hydrolysis protocol verification

Drug metabolism & DDI studies

CYP2C18/19/2D6-selective metabolism

Isoform-specific inhibition panel review

Stability testing & method validation

Alkaline degradation pathway stability

Mitragynine-to-16-carboxymitragynine conversion monitoring

Hapten & immunogen synthesis

Carboxylic acid conjugation functionality

Carrier protein coupling validation

• [1] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. View Source
• [2] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Abstract: '7-Hydroxymitragynine...was produced exclusively by 3A4.' View Source
• [3] Basiliere S. Improved Detection of Kratom Alkaloids in Forensic Toxicology. Sam Houston State University Thesis. 2019. View Source
• [4] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Table III: rCYP inhibition percentages. View Source
• [5] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. Table III: 3A4 inhibition for 7-hydroxymitragynine (93 ± 1%). View Source
• [6] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. View Source
• [7] Basiliere S, Kerrigan S. Temperature and pH-Dependent Stability of Mitragyna Alkaloids. Journal of Analytical Toxicology. 2020;44(4):314-324. Results: no significant mitragynine loss at 4-40°C. View Source
• [8] Basiliere S, Kerrigan S. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine. Journal of Analytical Toxicology. 2020;44(4):301-313. View Source